N-(1,1-dimethylpropyl)-2-thiophenesulfonamide

• IUPAC Name: N-(2-methylbutan-2-yl)thiophene-2-sulfonamide
• InChI: InChI=1S/C9H15NO2S2/c1-4-9(2,3)10-14(11,12)8-6-5-7-13-8/h5-7,10H,4H2,1-3H3
• InChI Key: HFAWGGNACVCHCS-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C)NS(=O)(=O)C1=CC=CS1
• Molecular Formula: C9H15NO2S2
• Molecular Weight: 233.4 g/mol

Description

N-(1,1-dimethylpropyl)-2-thiophenesulfonamide, also known as DMTS, is a sulfonamide compound that has been widely used in scientific research. It has been found to have various biochemical and physiological effects, making it a valuable tool for studying the mechanisms of action of different compounds.

Mechanism of Action

The mechanism of action of N-(1,1-dimethylpropyl)-2-thiophenesulfonamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes in the body. Specifically, it has been found to inhibit the activity of carbonic anhydrase, an enzyme that plays a role in the regulation of acid-base balance in the body.
Biochemical and Physiological Effects
N-(1,1-dimethylpropyl)-2-thiophenesulfonamide has been found to have various biochemical and physiological effects. It has been shown to reduce the activity of carbonic anhydrase in the brain, which can lead to a decrease in the production of cerebrospinal fluid. This effect has been found to be useful in the treatment of conditions such as glaucoma and hydrocephalus.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(1,1-dimethylpropyl)-2-thiophenesulfonamide in lab experiments is that it is a relatively stable compound that can be easily synthesized. It is also relatively inexpensive, making it a cost-effective tool for scientific research. However, one limitation of using N-(1,1-dimethylpropyl)-2-thiophenesulfonamide is that its mechanism of action is not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for the use of N-(1,1-dimethylpropyl)-2-thiophenesulfonamide in scientific research. One area of interest is the role of N-(1,1-dimethylpropyl)-2-thiophenesulfonamide in the treatment of glaucoma and other conditions that involve an increase in intraocular pressure. Another area of interest is the use of N-(1,1-dimethylpropyl)-2-thiophenesulfonamide as a tool for investigating the role of carbonic anhydrase in the regulation of acid-base balance in the body. Additionally, further research is needed to fully understand the mechanism of action of N-(1,1-dimethylpropyl)-2-thiophenesulfonamide and its potential applications in the field of neuroscience.

Synthesis Methods

The synthesis of N-(1,1-dimethylpropyl)-2-thiophenesulfonamide involves the reaction of 2-chlorothiophene with 2-(1,1-dimethylpropylamino)ethanol in the presence of a base such as sodium hydroxide. The resulting product is then treated with sulfuryl chloride to yield N-(1,1-dimethylpropyl)-2-thiophenesulfonamide.

Scientific Research Applications

N-(1,1-dimethylpropyl)-2-thiophenesulfonamide has been used in various scientific research studies to investigate the mechanisms of action of different compounds. It has been found to be a valuable tool for studying the effects of different drugs on the central nervous system, as well as for investigating the role of different neurotransmitters in the body.